1-(3-Bromopropyl)-3-iodo-5-(trifluoromethylthio)benzene
Description
1-(3-Bromopropyl)-3-iodo-5-(trifluoromethylthio)benzene is a halogenated aromatic compound featuring a benzene ring substituted with:
- A 3-bromopropyl chain at position 1,
- An iodine atom at position 3,
- A trifluoromethylthio group (-SCF₃) at position 5.
This compound combines multiple functional groups, each contributing distinct reactivity and physicochemical properties. The bromopropyl chain serves as a versatile alkyl halide for nucleophilic substitution or cross-coupling reactions . The iodine atom enhances electrophilicity and participates in halogen bonding, while the -SCF₃ group imparts high lipophilicity and metabolic stability, a hallmark of fluorinated compounds .
Synthetic routes for analogous bromopropylbenzene derivatives often involve alkylation or halogenation steps. For example, 1-(3-bromopropyl)-3-(trifluoromethyl)benzene was synthesized in 81% yield via hydrobromic acid-mediated substitution .
Properties
Molecular Formula |
C10H9BrF3IS |
|---|---|
Molecular Weight |
425.05 g/mol |
IUPAC Name |
1-(3-bromopropyl)-3-iodo-5-(trifluoromethylsulfanyl)benzene |
InChI |
InChI=1S/C10H9BrF3IS/c11-3-1-2-7-4-8(15)6-9(5-7)16-10(12,13)14/h4-6H,1-3H2 |
InChI Key |
UFKMYAJBJWEXFB-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1SC(F)(F)F)I)CCCBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
Key analogues include:
(3-Bromopropyl)benzene (CAS 637-59-2): A simpler derivative lacking iodine and -SCF₃ groups .
1-Bromo-4-propylbenzene (CAS 588-93-2): Features a bromine directly on the benzene ring with a propyl chain .
1-Bromo-2-(3-bromopropyl)benzene : Contains dual bromine substituents (one on the ring, one on the propyl chain) .
1-(3-Bromopropyl)-2-chlorobenzene : Substitutes iodine with chlorine at position 2 .
Physicochemical Properties
Key Research Findings
- Synthetic Yields : Bromopropylbenzene derivatives achieve yields up to 81% in optimized conditions , but introducing multiple substituents (e.g., iodine, -SCF₃) may reduce efficiency.
- Stability : Iodine-substituted aromatics may exhibit photodegradation, whereas -SCF₃ groups enhance oxidative stability .
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